Cas no 1805121-80-5 (5-Chloro-2-methyl-3-nitrobenzoyl chloride)

• Product Name: 5-Chloro-2-methyl-3-nitrobenzoyl chloride
• CAS No: 1805121-80-5
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 5006884
• Update Time: 2025-06-07

5-Chloro-2-methyl-3-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-3-nitrobenzoyl chloride

• Inchi： 1S/C8H5Cl2NO3/c1-4-6(8(10)12)2-5(9)3-7(4)11(13)14/h2-3H,1H3
• InChI Key： FYKVJOWURVYLIM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 5-Chloro-2-methyl-3-nitrobenzoyl chloride

Introduction to 5-Chloro-2-methyl-3-nitrobenzoyl chloride (CAS No. 1805121-80-5)

5-Chloro-2-methyl-3-nitrobenzoyl chloride (CAS No. 1805121-80-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique functional groups, including a chloro, methyl, nitro, and acyl chloride moiety, which collectively contribute to its reactivity and potential applications in various chemical processes.

The molecular structure of 5-Chloro-2-methyl-3-nitrobenzoyl chloride consists of a benzene ring substituted with a chlorine atom at the 5-position, a methyl group at the 2-position, and a nitro group at the 3-position. The acyl chloride functional group at the ortho position further enhances its reactivity, making it an excellent starting material for the synthesis of more complex molecules.

In recent years, 5-Chloro-2-methyl-3-nitrobenzoyl chloride has been extensively studied for its potential in the development of new pharmaceuticals. The presence of the nitro group and the acyl chloride functionality provides a platform for the introduction of various substituents, which can be tailored to achieve specific biological activities. For instance, the nitro group can be reduced to an amino group, leading to compounds with different pharmacological properties.

One notable application of 5-Chloro-2-methyl-3-nitrobenzoyl chloride is in the synthesis of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. These findings have opened new avenues for the development of more effective treatments for inflammatory diseases.

Beyond its pharmaceutical applications, 5-Chloro-2-methyl-3-nitrobenzoyl chloride is also used in the synthesis of dyes and pigments. The unique combination of functional groups allows for the creation of compounds with specific color properties, making it valuable in industries such as textiles and coatings. Additionally, its reactivity with various nucleophiles makes it a useful intermediate in the synthesis of other organic compounds.

The synthesis of 5-Chloro-2-methyl-3-nitrobenzoyl chloride typically involves several steps. One common method starts with the nitration of 5-chloro-2-methylbenzoic acid to form 5-chloro-2-methyl-3-nitrobenzoic acid, followed by conversion to the corresponding acyl chloride using thionyl chloride or another suitable reagent. This process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that 5-Chloro-2-methyl-3-nitrobenzoyl chloride is a reactive compound that can release toxic fumes when heated or exposed to moisture. Proper safety measures should be taken when handling this compound, including the use of personal protective equipment (PPE) and working in well-ventilated areas.

The environmental impact of 5-Chloro-2-methyl-3-nitrobenzoyl chloride is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible disposal practices should be followed to minimize any potential environmental harm. This includes proper waste management and adherence to local environmental guidelines.

In conclusion, 5-Chloro-2-methyl-3-nitrobenzoyl chloride (CAS No. 1805121-80-5) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new uses and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.